6-(4-methyl-1H-imidazol-1-yl)pyrimidin-4-amine
Cat. No. B8556933
M. Wt: 175.19 g/mol
InChI Key: YXKIVWWHHXSDGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[n:3][cH:4][n:5][c:6](-[n:8]2[cH:9][n:10][c:11]([CH3:13])[cH:12]2)[cH:7]1.[NH3:14]>>[c:2]1([NH2:14])[n:3][cH:4][n:5][c:6](-[n:8]2[cH:9][n:10][c:11]([CH3:13])[cH:12]2)[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cn(-c2cc(Cl)ncn2)cn1
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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N
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cn(-c2cc(N)ncn2)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
